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Abstract

2-Amino-3-iodophenol, with the Chemical Abstracts Service (CAS) number 443921-86-6, is a
halogenated aromatic compound belonging to the aminophenol family. This document provides
a comprehensive technical overview of its known physicochemical properties and safety
information. Despite a thorough review of scientific literature and patent databases, specific
experimental protocols for its synthesis, detailed analytical methodologies, and in-depth
biological activity studies, including its effects on signaling pathways, are not extensively
documented in publicly accessible resources. This guide, therefore, summarizes the available
data and presents generalized experimental approaches for related compounds to serve as a
foundational resource for researchers.

Chemical and Physical Properties

2-Amino-3-iodophenol is a solid organic compound with a molecular formula of CeHsINO and
a molecular weight of 235.02 g/mol .[1][2][3] Its structure consists of a phenol ring substituted
with an amino group and an iodine atom at positions 2 and 3, respectively. The available
physicochemical data, largely derived from chemical supplier databases, are summarized in
Table 1.

Table 1: Physicochemical Properties of 2-Amino-3-iodophenol
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Property Value Source(s)
CAS Number 443921-86-6 [11[2][3][41[5]
Molecular Formula CeHsINO [1112][3][5]
Molecular Weight 235.02 g/mol [1112][3]
Physical Form Solid [6]

Melting Point 137 °C (Explosive) [1]
Boiling Point 312.6 £ 37.0 °C at 760 mmHg [5]
Density 2.1+£0.1 g/cm3 [5]
Flash Point 142.8 +26.5 °C [5]
Refractive Index 1.740 [5]
InChi Key VMFLCURUMAEIAO- (6][5]
UHFFFAOYSA-N
SMILES Nclc(l)ccecclO [1]
Purity Typically 298% [6]

Storage Temperature

Ambient, 2-8°C, Keep in dark

place, inert atmosphere

[6]14]

Safety and Handling

2-Amino-3-iodophenol is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is associated with

the following hazard statements:

H301: Toxic if swallowed.[6]

H315: Causes skin irritation.[6]
H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]
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The corresponding pictograms are the skull and crossbones and the exclamation mark
(GHS06, GHSO07).[6] Precautionary statements advise on safe handling, storage, and disposal.
[5] It is also noted to be light-sensitive and should be kept cold and stored under an inert

atmosphere like argon.[1][4]

Synthesis and Experimental Protocols

Detailed and validated experimental protocols for the specific synthesis of 2-Amino-3-
iodophenol are not readily available in the reviewed scientific literature. However, general
synthetic strategies for substituted aminophenols and the iodination of aromatic compounds
can provide a basis for a potential synthetic route.

A plausible, though unverified, synthetic pathway could involve the selective iodination of 2-
aminophenol or the reduction of 3-iodo-2-nitrophenol. The workflow for such a hypothetical
synthesis is depicted below.
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Hypothetical Synthesis Workflow

Step 2
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(e.g., 12, KI, oxidant) (Quenching, Extraction)
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Purification
(e.g., Column Chromatography,
Recrystallization)

Starting Material
(e.g., 2-Aminophenol)

2-Amino-3-iodophenol
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General Biological Activity Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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